Cas no 38980-93-7 (5-(4-nitrophenyl)-1H-imidazole)

38980-93-7 structure
Product Name:5-(4-nitrophenyl)-1H-imidazole
CAS No:38980-93-7
Molecular Formula:C9H7N3O2
Molecular Weight:189.1708
MDL:MFCD00297072
CID:304205
PubChem ID:910844
5-(4-nitrophenyl)-1H-imidazole Properties
Names and Identifiers
-
- 4-(1H-Imidazol-4-yl)aniline
- 4-(4-Nitro-phenyl)-1H-imidazole
- 4-(4-NITROPHENYL)-1H-IMIDAZOLE
- 5-(4-nitrophenyl)-1H-Imidazole
- 1H-4-(4-nitro-phenyl)-imidazole
- 4-(4-Nitro-phenyl)-1(3)H-imidazol
- 4-(4-nitro-phenyl)-1(3)H-imidazole
- 4-(4-nitro-phenyl)-imidazole
- 4(5)-(4'-nitrophenyl)-1H-imidazole
- 4-(p-nitrophenyl)-imidazole
- 5-(4-nitrophenyl)imidazole
- AC1LIT68
- AC1Q1XIE
- AC1Q20SE
- PubChem8061
- SBB067622
- SureCN1876057
- 1H-Imidazole,5-(4-nitrophenyl)-
- 4-(4-nitrophenyl)imidazole
- Oprea1_661954
- MLS000779641
- 4-(4'-Nitrophenyl)imidazole
- FNLBIRUBMLUNQC-UHFFFAOYSA-N
- 4-(4-nitro-phenyl)1H-imidazole
- HMS2799A23
- 1H-Imidazole, 5-(4-nitrophenyl)-
- STL295932
- 1H-Imidazole, 4-
- SMR000419824
- Z90663564
- CS-0214725
- EN300-18831
- A824359
- 38980-93-7
- Y11323
- FT-0654796
- AKOS006240812
- CHEMBL1460009
- AKOS000446798
- SCHEMBL18799040
- DTXSID70358702
- 1H-Imidazole, 4-(4-nitrophenyl)-
- SCHEMBL1876057
- DB-069747
-
- MDL: MFCD00297072
- InChIKey: FNLBIRUBMLUNQC-UHFFFAOYSA-N
- Inchi: 1S/C9H7N3O2/c13-12(14)8-3-1-7(2-4-8)9-5-10-6-11-9/h1-6H,(H,10,11)
- SMILES: [O-][N+](C1C([H])=C([H])C(=C([H])C=1[H])C1=C([H])N=C([H])N1[H])=O
Computed Properties
- Exact Mass: 189.05400
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Rotatable Bond Count: 1
- Monoisotopic Mass: 189.053826475g/mol
- Heavy Atom Count: 14
- Complexity: 209
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 1.6
- Topological Polar Surface Area: 74.5
Experimental Properties
- LogP: 2.50810
- PSA: 74.50000
5-(4-nitrophenyl)-1H-imidazole Security Information
5-(4-nitrophenyl)-1H-imidazole Customs Data
- HS CODE:2933290090
- Customs Data:
China Customs Code:
2933290090Overview:
2933290090. Other compounds with non fused imidazole ring in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933290090. other compounds containing an unfused imidazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5-(4-nitrophenyl)-1H-imidazole Pricemore >>
Enterprise | No. | Product Name | Cas No. | Purity | Specification | Price | Update Time | Inquiry |
---|---|---|---|---|---|---|---|---|
1PlusChem | 1P0077JG-250mg |
4-(1H-Imidazol-4-yl)aniline |
38980-93-7 | 95% | 250mg |
$158.00 | 2024-05-03 | |
A2B Chem LLC | AD35564-250mg |
4-(4-Nitrophenyl)-1H-imidazole |
38980-93-7 | 95% | 250mg |
$135.00 | 2024-04-20 | |
Aaron | AR0077RS-50mg |
4-(1H-Imidazol-4-yl)aniline |
38980-93-7 | 95% | 50mg |
$134.00 | ||
Ambeed | A974977-1g |
4-(4-Nitrophenyl)-1H-imidazole |
38980-93-7 | 97% | 1g |
$182.0 | ||
Chemenu | CM363194-1g |
4-(4-nitrophenyl)-1H-imidazole |
38980-93-7 | 95%+ | 1g |
$149 | 2023-01-19 | |
Enamine | EN300-18831-0.05g |
4-(4-nitrophenyl)-1H-imidazole |
38980-93-7 | 95% | 0.05g |
$79.0 | 2023-09-18 | |
eNovation Chemicals LLC | Y0994800-10g |
4-(4-nitrophenyl)-1H-imidazole |
38980-93-7 | 95% | 10g |
$400 | 2022-09-10 | |
TRC | N498028-5mg |
5-(4-nitrophenyl)-1H-imidazole |
38980-93-7 | 5mg |
$ 50.00 | 2022-06-03 | ||
SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1285395-50mg |
4-(4-Nitrophenyl)-1h-imidazole |
38980-93-7 | 97% | 50mg |
¥1985.00 | ||
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd. | H906818-5g |
5-(4-nitrophenyl)-1H-imidazole |
38980-93-7 | 95% | 5g |
2,024.10 |
5-(4-nitrophenyl)-1H-imidazole Related Literature
-
Hsiu-Yu Hung,Yung-Hsi Hsu,Hui-Chu Pi,Ching-Han Hu,Hon Man Lee Dalton Trans. 2022 51 18264
Recommended suppliers
Amadis Chemical Company Limited
(CAS:38980-93-7)5-(4-nitrophenyl)-1H-imidazole

Purity:99%
Quantity:1g
Price($):164.0